N-(2-(5-benzyl-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide

• IUPAC Name: N-[2-(5-benzyl-4-oxopyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-2-(1-methylindol-3-yl)acetamide
• InChI: InChI=1S/C25H24N6O2/c1-29-16-19(20-9-5-6-10-22(20)29)13-23(32)26-11-12-31-24-21(14-28-31)25(33)30(17-27-24)15-18-7-3-2-4-8-18/h2-10,14,16-17H,11-13,15H2,1H3,(H,26,32)
• InChI Key: RUIFPFWKQHMJSC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)CC(=O)NCCN3C4=C(C=N3)C(=O)N(C=N4)CC5=CC=CC=C5
• Molecular Formula: C25H24N6O2
• Molecular Weight: 440.5 g/mol

Description

N-(2-(5-benzyl-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide is a useful research compound. Its molecular formula is C25H24N6O2 and its molecular weight is 440.507. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Activities

• Antimicrobial Activity

  Novel heterocycles incorporating a thiadiazole moiety, similar in structural complexity to the query compound, have been synthesized and evaluated for their insecticidal and antimicrobial potentials. These compounds have shown promising results against various microorganisms, indicating potential antimicrobial applications (Bondock et al., 2008).

• Anticancer Activity

  Related research into pyrazolo[3,4-d]pyrimidine derivatives has identified several compounds with significant anticancer activities. These studies have explored the synthesis of novel derivatives and their biological evaluation, revealing potent antitumor effects and suggesting a pathway for the development of new anticancer agents (Al-Morsy et al., 2017). Another study focused on the synthesis and antimicrobial activity of heterocycles incorporating the antipyrine moiety, which is structurally similar to the compound , further supporting the potential for diverse biological applications (Bondock et al., 2008).

Insecticidal Activity

• Insecticidal Activity: The synthesis and evaluation of heterocyclic compounds, including those with pyrazolo[3,4-d]pyrimidine and thiadiazole moieties, have been explored for their insecticidal activities. These compounds have been assessed against various pests, indicating their potential use in pest management strategies (Fadda et al., 2017).

Other Potential Applications

• Antioxidant Activity: Coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized and characterized, demonstrating significant antioxidant activities. This research suggests that related compounds could also exhibit antioxidant properties, which are valuable in various medical and industrial applications (Chkirate et al., 2019).